Cas no 1806975-16-5 (Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate)

• Product Name: Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate
• CAS No: 1806975-16-5
• MF: C₁₁H₁₂F₃NO₃
• MW: 263.213093757629
• CID: 4883668
• Update Time: 2025-10-21

Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate

• Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)5-6-4-7(12)15-9(11(13)14)10(6)17-2/h4,11H,3,5H2,1-2H3
• InChI Key： OJQZTULAVAKTJZ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(C(F)F)=N1)OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate

Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate (CAS No. 1806975-16-5): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate, identified by its CAS number 1806975-16-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The unique substitution pattern of this molecule, featuring both difluoromethyl and fluoro groups, along with a methoxy substituent and an acetic ester moiety, contributes to its distinctive chemical properties and functional versatility.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This modification has been extensively explored in the development of small-molecule inhibitors and therapeutic agents, where it often serves to improve pharmacokinetic profiles. Similarly, the presence of a fluoro atom can influence the electronic properties of the molecule, affecting its reactivity and interaction with biological targets. In particular, fluorine atoms are known to increase lipophilicity and reduce metabolic clearance, making them valuable in drug design.

The pyridine core of Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate provides a scaffold that is highly conducive to further derivatization and functionalization. Pyridine derivatives are ubiquitous in pharmaceuticals, serving as key components in a wide range of drugs targeting various diseases. The combination of the methoxy group and the acetic ester side chain adds additional layers of functionality, enabling diverse chemical transformations and interactions with biological systems.

In recent years, Ethyl 2-(difluoromethyl)-6-fluoro-3-methoxypyridine-4-acetate has been investigated for its potential applications in the development of novel therapeutic agents. Its structural features make it a promising candidate for further exploration in areas such as oncology, anti-inflammatory drugs, and central nervous system (CNS) therapeutics. The compound's ability to modulate biological pathways through precise structural modifications has opened up new avenues for drug discovery.

The synthesis of Ethyl 2-(difluoromethyl)-6-fluoro strong>-3-< strong>methoxypyridine -4-acetate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated and difluoromethyl groups often necessitates specialized synthetic techniques, such as cross-coupling reactions and halogenation processes. Advanced methodologies in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for research purposes.

The pharmacological profile of Ethyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-3-< strong >methoxypyridine -4-acetate is currently under investigation in several preclinical studies. Preliminary findings suggest that it may exhibit inhibitory activity against specific enzymes and receptors involved in disease pathways. For instance, its structural motif resembles known bioactive molecules that target kinases and other enzymes implicated in cancer progression. Additionally, the compound's interaction with cellular pathways relevant to inflammation and neurodegeneration has been explored, highlighting its potential therapeutic value.

The incorporation of computational chemistry techniques has further enhanced the understanding of Ethyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-3-< strong >methoxypyridine -4-acetate's pharmacological properties. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the design of more effective derivatives. These computational approaches complement experimental data, offering a holistic view of the compound's behavior within biological systems.

In conclusion, Ethyl 2-(< strong >difluoromethyl strong >)-6-< strong >fluoro strong >)-3-< strong >methoxypyridine -4-acetate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the fight against various diseases.